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Compound of Interest

Compound Name: Carbonic anhydrase inhibitor 19

Cat. No.: B12372146 Get Quote

For researchers, scientists, and drug development professionals working with Carbonic
Anhydrase Inhibitor 19, a thorough understanding of safety protocols and handling

procedures is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure a safe laboratory environment

and the integrity of your research.

Essential Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for Carbonic Anhydrase Inhibitor 19 is not publicly

available, the following guidelines are based on the safety profiles of similar carbonic

anhydrase inhibitors and sulfonamide-based compounds. It is crucial to treat this compound

with the appropriate care and to handle it in a controlled laboratory setting.

Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling Carbonic Anhydrase Inhibitor 19.
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Body Part Recommended Protection Specifications

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

generally suitable. Check for

breakthrough times.

Body Laboratory coat
Fully buttoned to protect skin

and clothing.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary

for fine powders or aerosols.

A NIOSH-approved respirator

with an appropriate cartridge

should be used if ventilation is

inadequate.

General Handling Procedures:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust or vapors.[1]

Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1]

Food and Drink: Do not eat, drink, or smoke in laboratory areas.[1]

Emergency Procedures
In the event of an exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

develops.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Operational and Disposal Plans
Storage:

Store Carbonic Anhydrase Inhibitor 19 in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.

Spill Management:

In case of a spill, wear appropriate PPE and contain the spill. For small spills of solid material,

carefully sweep or scoop it up and place it in a designated waste container. For liquid spills,

absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for

disposal.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Unused or unwanted material should be treated as chemical waste.

General guidelines for the disposal of unused medicines include:
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Do not flush down the toilet or pour down the drain unless specifically instructed to do so.

Mix with an undesirable substance such as used coffee grounds or cat litter.[2][3]

Place the mixture in a sealed container such as a plastic bag.[2][3]

Dispose of the sealed container in the household trash.[2][3]

For laboratory waste, consult your institution's environmental health and safety (EHS) office for

specific disposal protocols.

Mechanism of Action in Glaucoma: A Signaling
Pathway
Carbonic anhydrase inhibitors, including presumably Inhibitor 19, play a crucial role in the

management of glaucoma by reducing intraocular pressure (IOP). They achieve this by

inhibiting the enzyme carbonic anhydrase in the ciliary body of the eye. This inhibition reduces

the formation of bicarbonate ions, which in turn decreases the secretion of aqueous humor, the

fluid that fills the front part of the eye.

Caption: Mechanism of action of Carbonic Anhydrase Inhibitor 19 in reducing intraocular

pressure.

Experimental Protocols
Detailed experimental protocols for Carbonic Anhydrase Inhibitor 19 are not readily available

in the public domain. Researchers should refer to the manufacturer's product information for

any provided guidelines and develop specific protocols based on their experimental design and

in accordance with their institution's safety and ethical guidelines. In general, in vitro studies

would involve assays to determine the inhibitory activity against specific carbonic anhydrase

isoforms, while in vivo studies in animal models of glaucoma would be necessary to evaluate

its efficacy in lowering IOP.

By adhering to these safety guidelines and operational procedures, researchers can confidently

and safely handle Carbonic Anhydrase Inhibitor 19, fostering a secure and productive

research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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